3-Bromo-2-(cyclopropylmethoxy)-5-fluoroaniline

• IUPAC Name: 3-bromo-2-(cyclopropylmethoxy)-5-fluoroaniline
• InChI: InChI=1S/C10H11BrFNO/c11-8-3-7(12)4-9(13)10(8)14-5-6-1-2-6/h3-4,6H,1-2,5,13H2
• InChI Key: LNJBEHKGWWAWBL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=C(C=C(C=C2Br)F)N
• Molecular Formula: C10H11BrFNO
• Molecular Weight: 260.10 g/mol

Description

3-Bromo-2-(cyclopropylmethoxy)-5-fluoroaniline, also known as 5-fluoro-3-bromo-2-cyclopropylmethoxybenzene, is a heterocyclic aromatic compound with a wide range of applications in the field of organic chemistry. It is used as a starting material for the synthesis of various compounds, and is also known as a useful reagent in various scientific experiments. The compound has been studied extensively in recent years due to its unique properties and its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis and Biological Activities of Derivatives : Utilizing a similar compound, 2‐Bromo‐4‐fluoroaniline, Abdel‐Wadood et al. (2014) synthesized various derivatives, demonstrating significant antibacterial activity against both gram-positive and gram-negative bacteria. One derivative showed remarkable antifungal activity (Abdel‐Wadood et al., 2014).

Synthesis of Heterocyclic Compounds

• Formation of Cyclopropane Lactones : Farin˜a et al. (1987) detailed the synthesis of cyclopropane lactones using 3-bromo-5-methoxyfuran-2(5H)-one, highlighting the process of creating complex heterocyclic compounds (Farin˜a et al., 1987).

Intermediate for Biologically Active Compounds

• Synthesis of Biologically Active Intermediates : Wang et al. (2016) reported the synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, an important intermediate for numerous biologically active compounds, using a compound structurally similar to 3-Bromo-2-(cyclopropylmethoxy)-5-fluoroaniline (Wang et al., 2016).